Cas no 699-98-9 (5H,7H-furo[3,4-b]pyridine-5,7-dione)

5H,7H-furo[3,4-b]pyridine-5,7-dione structure

699-98-9 structure

Product Name:5H,7H-furo[3,4-b]pyridine-5,7-dione

CAS No:699-98-9

MF:C₇H₃NO₃

MW:149.103621721268

MDL:MFCD00005915

CID:39624

PubChem ID:69688

Update Time:2025-04-19

5H,7H-furo[3,4-b]pyridine-5,7-dione Chemical and Physical Properties

Names and Identifiers

- 2,3-Pyridinedicarboxylicanhydride
- Pyridine-2,3-dicarboxylic anhydride
- QUINOLINE-8-CARBOXALDEHYDE
- PYRIDINE-2,3-DICARBOXYLIC ACID ANHYDRIDE
- FURO[3,4-B]PYRIDINE-5,7-DIONE
- 2,3-PyridinedicarboxylicAcidAnhydride
- Pyridinedicarboxylicanhydride
- 2,3-PYRIDINEDICARBOXYLIC ANHYDRIDE (QUINOLINIC ANHYDRIDE)
- 2.3-Pyridinedicarboxylicanhydride
- Quinolinic Anhydride
- 2,3-Pyridinedicarboxylic anhydride
- Furo(3,4-b)pyridine-5,7-dione
- 5H,7H-furo[3,4-b]pyridine-5,7-dione
- 2B2I45ZOD6
- MCQOWYALZVKMAR-UHFFFAOYSA-N
- 2,3-pyridine dicarboxylic anhydride
- furano[3,4-b]pyridine-5,7-dione
- Furo[3,7-dione
- PubChem10172
- quinolin
- 2,3-Pyridinedicarboxylic anhydride treated BSA
- CK2611
- furo[3,4]pyridine-5,7-dione
- Z235344909
- FT-0609765
- Furo[3,4-b]pyridine-5,7-dione(9CI, ACI)
- DTXSID1061023
- quinolinic acid anhydride
- AKOS000117980
- J-400167
- UNII-2B2I45ZOD6
- pyridine-5,6-dicarboxylic anhydride
- EINECS 211-834-1
- NSC44309
- NSC-44309
- 699-98-9
- BP-13069
- CS-W007881
- MFCD00005915
- PB28943
- PYRIDINIC ANHYDRIDE
- SY008029
- NS00036991
- NSC 44309
- SCHEMBL311088
- AS-14415
- 2,3-pyridinedicarboxylic acid anhydride
- AC-907/25014149
- 2,3-Pyridinedicarboxylic anhydride, 97%
- 1,3-DIOXOLO(4,5-B)PYRIDIN-2-ONE
- A9253
- AM20070250
- EN300-27609
- P1222
- DB-002733
- Furo(3,4b)pyridine5,7dione
- DTXCID7046596
- Pyridine2,3dicarboxylic anhydride
- Furo3,4-bpyridine-5,7-dione
- STK802326
- BBL011094
- AE-641/30119033
- MDL： MFCD00005915
- Inchi： 1S/C7H3NO3/c9-6-4-2-1-3-8-5(4)7(10)11-6/h1-3H
- InChI Key： MCQOWYALZVKMAR-UHFFFAOYSA-N
- SMILES： O1C(C2=C(C1=O)C=CC=N2)=O
- BRN： 125111

Computed Properties

Exact Mass: 149.01100
Monoisotopic Mass: 149.011293
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.6
Topological Polar Surface Area: 56.3

Experimental Properties

Color/Form: Solids
Density: 1.4974 (rough estimate)
Melting Point: 135.0 to 140.0 deg-C
Boiling Point: 334.6°C at 760 mmHg
Flash Point: 156.2 °C
Refractive Index: 1.4835 (estimate)
Water Partition Coefficient: Optimal solubility in water.
PSA: 56.26000
LogP: 0.39220
Solubility: Not determined
Sensitiveness: Moisture Sensitive
Vapor Pressure: 0.0±0.7 mmHg at 25°C

5H,7H-furo[3,4-b]pyridine-5,7-dione Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36-S37/39
FLUKA BRAND F CODES：10-21
Hazardous Material Identification：
Safety Term：S26;S37/39
TSCA：Yes
Storage Condition：Inert atmosphere,2-8°C
Risk Phrases：R36/37/38

5H,7H-furo[3,4-b]pyridine-5,7-dione Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5H,7H-furo[3,4-b]pyridine-5,7-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	P64405-5G	5H,7H-furo[3,4-b]pyridine-5,7-dione	699-98-9		5g	¥191.73	2023-11-12
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	P64405-25G	5H,7H-furo[3,4-b]pyridine-5,7-dione	699-98-9		25g	¥457.76	2023-11-12
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P816917-500g	2,3-Pyridinedicarboxylic anhydride	699-98-9	98%	500g	1,617.00	2021-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P78750-5g	2,3-Pyridinedicarboxylicanhydride	699-98-9		5g	¥36.0	2021-09-08
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R018860-100g	5H,7H-furo[3,4-b]pyridine-5,7-dione	699-98-9	98%	100g	￥258	2024-05-22
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R018860-5g	5H,7H-furo[3,4-b]pyridine-5,7-dione	699-98-9	98%	5g	￥26	2024-05-22

5H,7H-furo[3,4-b]pyridine-5,7-dione Suppliers

Amadis Chemical Company Limited

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(CAS:699-98-9)5H,7H-furo[3,4-b]pyridine-5,7-dione

Order Number:A9253

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 14:43

Price ($):181.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:699-98-9)2,3-Pyridinedicarboxylic anhydride

Order Number:sfd11817

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com